Cas no 194543-37-8 (1H-Pyrazole-4-carbonitrile,5-amino-1-ethenyl-3-methyl-)

1H-Pyrazole-4-carbonitrile,5-amino-1-ethenyl-3-methyl- structure
194543-37-8 structure
Product Name:1H-Pyrazole-4-carbonitrile,5-amino-1-ethenyl-3-methyl-
CAS No:194543-37-8
MF:C7H8N4
MW:148.16522026062
CID:116622
PubChem ID:17773343
Update Time:2025-04-18

1H-Pyrazole-4-carbonitrile,5-amino-1-ethenyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carbonitrile,5-amino-1-ethenyl-3-methyl-
    • 1H-Pyrazole-4-carbonitrile,5-amino-1-ethenyl-3-methyl-(9CI)
    • 5-Amino-1-ethenyl-3-methylpyrazole-4-carbonitrile
    • 5-Amino-3-methyl-1-vinyl-1H-pyrazole-4-carbonitrile
    • AKOS006347866
    • 194543-37-8
    • SCHEMBL8555256
    • Inchi: 1S/C7H8N4/c1-3-11-7(9)6(4-8)5(2)10-11/h3H,1,9H2,2H3
    • InChI Key: WSBITNIRAYQLHJ-UHFFFAOYSA-N
    • SMILES: N1(C=C)C(=C(C#N)C(C)=N1)N

Computed Properties

  • Exact Mass: 148.07504
  • Monoisotopic Mass: 148.074896272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 67.6Ų

Experimental Properties

  • PSA: 67.63
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